Cas no 2098043-65-1 (2-cyano-N-(cyclopropylmethyl)-N-(tetrahydro-2H-pyran-4-yl)acetamide)

• Product Name: 2-cyano-N-(cyclopropylmethyl)-N-(tetrahydro-2H-pyran-4-yl)acetamide
• CAS No: 2098043-65-1
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• CID: 5724254
• PubChem ID: 121203572
• Update Time: 2025-06-12

2-cyano-N-(cyclopropylmethyl)-N-(tetrahydro-2H-pyran-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-cyano-N-(cyclopropylmethyl)-N-(tetrahydro-2H-pyran-4-yl)-
• 2-Cyano-N-(cyclopropylmethyl)-N-(tetrahydro-2H-pyran-4-yl)acetamide
• starbld0028308
• AKOS026711822
• 2-cyano-N-(cyclopropylmethyl)-N-(oxan-4-yl)acetamide
• F1907-7473
• 2098043-65-1
• 2-cyano-N-(cyclopropylmethyl)-N-(tetrahydro-2H-pyran-4-yl)acetamide

• Inchi： 1S/C12H18N2O2/c13-6-3-12(15)14(9-10-1-2-10)11-4-7-16-8-5-11/h10-11H,1-5,7-9H2
• InChI Key： OYOKRXBDTWQCHA-UHFFFAOYSA-N
• SMILES： C(N(CC1CC1)C1CCOCC1)(=O)CC#N

Computed Properties

• Exact Mass: 222.136827821g/mol
• Monoisotopic Mass: 222.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 53.3Ų

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Boiling Point: 404.2±45.0 °C(Predicted)
• pka: 9.21±0.10(Predicted)

Additional information on 2-cyano-N-(cyclopropylmethyl)-N-(tetrahydro-2H-pyran-4-yl)acetamide

Introduction to Compound with CAS No. 2098043-65-1 and Product Name: 2-cyano-N-(cyclopropylmethyl)-N-(tetrahydro-2H-pyran-4-yl)acetamide

The compound identified by the CAS number 2098043-65-1 and the product name 2-cyano-N-(cyclopropylmethyl)-N-(tetrahydro-2H-pyran-4-yl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered attention for its potential applications in drug discovery and medicinal chemistry. The presence of multiple functional groups, including a cyano group, a cyclopropylmethyl moiety, and a tetrahydro-2H-pyran-4-yl substituent, makes it a versatile scaffold for further chemical modifications and biological evaluations.

In recent years, the development of novel heterocyclic compounds has been a focal point in medicinal chemistry due to their diverse biological activities. The tetrahydro-2H-pyran-4-yl group in this compound is particularly noteworthy, as it is commonly found in biologically active molecules and has been implicated in various pharmacological effects. This structural feature contributes to the compound's potential as a lead candidate for further investigation in therapeutic applications.

The cyano-N-(cyclopropylmethyl) moiety adds another layer of complexity to the molecule, influencing its electronic properties and reactivity. Such structural elements are often engineered to enhance binding affinity to biological targets, making this compound a promising candidate for drug development. The cyano group, in particular, can participate in hydrogen bonding interactions and influence the overall conformation of the molecule, which is critical for its biological activity.

Recent studies have highlighted the importance of acylamide derivatives in medicinal chemistry due to their broad spectrum of biological activities. The acetylamide functional group in this compound is known to exhibit various pharmacological properties, including anti-inflammatory, analgesic, and antimicrobial effects. These properties make it an attractive scaffold for designing novel therapeutic agents.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex framework of this molecule. These synthetic strategies not only highlight the expertise required in modern pharmaceutical chemistry but also underscore the importance of innovative approaches in developing new drug candidates.

In terms of biological evaluation, preliminary studies have demonstrated that this compound exhibits promising pharmacological properties. Specifically, it has shown potential as an inhibitor of certain enzymes involved in inflammatory pathways. This finding aligns with current trends in drug discovery, where targeting inflammation-related enzymes is a key strategy for developing treatments for chronic diseases such as arthritis and inflammatory bowel disease.

The cyclopropylmethyl group is another critical feature of this compound that contributes to its biological activity. Cyclopropyl-substituted molecules are known to enhance binding affinity due to their rigid structure and ability to form stable interactions with biological targets. This structural motif has been successfully incorporated into various drug candidates and has shown efficacy in multiple therapeutic areas.

Furthermore, the tetrahydro-2H-pyran-4-yl substituent not only contributes to the molecule's complexity but also provides a handle for further derivatization. This allows chemists to modify various functional groups while maintaining the core structure of the compound. Such flexibility is crucial for optimizing pharmacological properties and improving drug-like characteristics.

From a computational chemistry perspective, molecular modeling studies have been conducted to understand the binding interactions of this compound with potential biological targets. These studies have provided insights into how different functional groups contribute to its overall activity and have guided further optimization efforts. Computational methods such as molecular dynamics simulations and docking studies are essential tools in modern drug discovery pipelines.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. The compound described here exemplifies this collaborative approach, as it represents a synthesis of chemical expertise with biological insights. By leveraging cutting-edge synthetic techniques and computational methods, researchers can accelerate the discovery process and bring new treatments to patients more efficiently.

In conclusion, 2-cyano-N-(cyclopropylmethyl)-N-(tetrahydro-2H-pyran-4-yl)acetamide (CAS No. 2098043-65-1) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive scaffold for further development, and preliminary studies suggest promising applications in therapeutic areas such as inflammation management. As research continues to advance our understanding of molecular interactions at the atomic level, compounds like this one will play a crucial role in shaping the future of medicine.